1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine

• Molecular Formula: C17H26N4O2
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 1-methyl-4-[1-[(2-nitrophenyl)methyl]piperidin-4-yl]piperazine
• InChI: InChI=1S/C17H26N4O2/c1-18-10-12-20(13-11-18)16-6-8-19(9-7-16)14-15-4-2-3-5-17(15)21(22)23/h2-5,16H,6-14H2,1H3
• InChI Key: DRGPAAYACRLSIE-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2CCN(CC2)CC3=CC=CC=C3[N+](=O)[O-]

Description

1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine, also known as MNBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNBP is a piperazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments. In

Scientific Research Applications

1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has been shown to have a wide range of potential applications in scientific research. One of its primary uses is as a ligand for imaging studies of the dopamine D2 receptor. 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has also been studied as a potential treatment for various neurological and psychiatric disorders, such as schizophrenia and depression. In addition, 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has been shown to have potential applications in the field of cancer research, as it has been shown to inhibit the growth of certain cancer cell lines.

Mechanism of Action

The mechanism of action of 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine is not fully understood, but it is believed to involve its interaction with various neurotransmitter receptors in the brain. 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has been shown to have a high affinity for the dopamine D2 receptor, which is involved in the regulation of mood, motivation, and reward. 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has also been shown to interact with other receptors, such as the serotonin 5-HT2A receptor and the α1-adrenergic receptor.
Biochemical and Physiological Effects
1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has been shown to have a wide range of biochemical and physiological effects, including the modulation of dopamine and serotonin neurotransmission. 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has been shown to increase dopamine release in the prefrontal cortex, which is involved in the regulation of cognitive function and working memory. 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has also been shown to increase serotonin release in the hippocampus, which is involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine has several advantages for use in laboratory experiments, including its high affinity for the dopamine D2 receptor and its ability to modulate neurotransmitter release. However, 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine. One area of interest is the development of 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine analogs with improved solubility and reduced toxicity. Another area of interest is the use of 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine as a tool for studying the role of dopamine and serotonin neurotransmission in various neurological and psychiatric disorders. Additionally, 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine may have potential applications in the field of cancer research, and further studies are needed to explore its potential as a cancer therapy.

Synthesis Methods

1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine can be synthesized using a variety of methods, including the reaction of 1-methylpiperazine with 2-nitrobenzyl chloride in the presence of a base such as sodium carbonate. The resulting product can then be purified using various techniques, such as column chromatography or recrystallization. Other methods for synthesizing 1-Methyl-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine include the reaction of 1-methylpiperazine with 2-nitrobenzaldehyde in the presence of a reducing agent such as sodium borohydride.